![molecular formula C13H21NO2 B2700214 Tert-butyl[(2,5-dimethoxyphenyl)methyl]amine CAS No. 953891-36-6](/img/structure/B2700214.png)
Tert-butyl[(2,5-dimethoxyphenyl)methyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl[(2,5-dimethoxyphenyl)methyl]amine is a chemical compound with the CAS Number: 953891-36-6 . It has a molecular weight of 223.32 . The IUPAC name for this compound is N-(2,5-dimethoxybenzyl)-2-methyl-2-propanamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H21NO2/c1-13(2,3)14-9-10-8-11(15-4)6-7-12(10)16-5/h6-8,14H,9H2,1-5H3 . This indicates that the compound has a complex structure with multiple functional groups.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature .Scientific Research Applications
Asymmetric Synthesis of Amines
The utilization of tert-butyl and dimethoxyphenyl functionalities in asymmetric synthesis is well-documented. N-tert-butanesulfinyl imines, which share structural motifs with the query compound, serve as versatile intermediates for the asymmetric synthesis of amines. These compounds facilitate the synthesis of a wide range of highly enantioenriched amines, showcasing the importance of tert-butyl and dimethoxyphenyl groups in stereocontrolled synthetic processes (Ellman, Owens, & Tang, 2002).
Catalysis and Ligand Design
Research also highlights the role of tert-butyl and dimethoxyphenyl groups in the design of ligands for catalysis. For instance, tert-butylmethylphosphino groups have been incorporated into rigid P-chiral phosphine ligands, enhancing the enantioselectivity and catalytic activity of rhodium complexes in the asymmetric hydrogenation of functionalized alkenes. This application underscores the significance of these groups in developing new families of ligands for asymmetric catalysis (Imamoto et al., 2012).
Synthetic Organic Chemistry
Tert-butyl phenylazocarboxylates, related to the query compound, are highlighted as versatile building blocks in synthetic organic chemistry. They enable nucleophilic substitutions and radical reactions on the benzene ring, demonstrating the chemical flexibility and utility of tert-butyl and dimethoxyphenyl groups in the synthesis of complex organic molecules (Jasch, Höfling, & Heinrich, 2012).
Materials Science
In materials science, sterically hindered phenols based on tert-butyl groups, similar to the query compound, are used in the synthesis of new tridentate ligands. These compounds demonstrate the role of tert-butyl and dimethoxyphenyl groups in enhancing the stability and reactivity of ligands, which can be crucial for the development of novel materials and catalysts (Lazareva & Zelbst, 2021).
Safety and Hazards
properties
IUPAC Name |
N-[(2,5-dimethoxyphenyl)methyl]-2-methylpropan-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO2/c1-13(2,3)14-9-10-8-11(15-4)6-7-12(10)16-5/h6-8,14H,9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IANAEYZIBWBLPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NCC1=C(C=CC(=C1)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.